Cas no 313531-62-3 (N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-3-phenoxybenzamide)

• Product Name: N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-3-phenoxybenzamide
• CAS No: 313531-62-3
• MF: C₂₆H₁₈N₂O₃S
• MW: 438.497725009918
• CID: 6155726
• PubChem ID: 1714854
• Update Time: 2024-01-06

N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-3-phenoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-3-phenoxybenzamide
• N-(3-(benzo[d]thiazol-2-yl)-4-hydroxyphenyl)-3-phenoxybenzamide
• AKOS002055760
• Oprea1_614565
• N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-3-phenoxybenzamide
• F0013-0313
• SR-01000394961
• SR-01000394961-1
• 313531-62-3

• Inchi： 1S/C26H18N2O3S/c29-23-14-13-18(16-21(23)26-28-22-11-4-5-12-24(22)32-26)27-25(30)17-7-6-10-20(15-17)31-19-8-2-1-3-9-19/h1-16,29H,(H,27,30)
• InChI Key： LEPYDAWMCKIRJR-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1C(=CC=C(C=1)NC(C1C=CC=C(C=1)OC1C=CC=CC=1)=O)O

Computed Properties

• Exact Mass: 438.10381361g/mol
• Monoisotopic Mass: 438.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 99.7Ų